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Compound of Interest

Compound Name: 4-(2-Octylamino)diphenylamine

Cat. No.: B171053

A Comprehensive Technical Guide to 4-(2-
Octylamino)diphenylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical, chemical, and biological
properties of 4-(2-Octylamino)diphenylamine, a significant member of the aromatic amine
antioxidant family. The information is compiled to serve as a crucial resource for professionals
engaged in materials science, chemical synthesis, and toxicology.

Chemical Identification

4-(2-Octylamino)diphenylamine is a substituted diarylamine. Its unique structural features,
comprising a diphenylamine core with a secondary octyl group, define its chemical behavior
and applications. Accurate identification is paramount for research and regulatory purposes.
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Identifier Value Citation

N1-(1-methylheptyl)-N4-phenyl-
IUPAC Name ( Y .p)() pheny [1]
1,4-benzenediamine

CAS Number 15233-47-3 [1][2]13]
Molecular Formula C20H2sN:2 [1112]131[4]
Molecular Weight 296.45 g/mol [1112][5]

N-(1-Methylheptyl)-N'-phenyl-
p-phenylenediamine, MHPPD,

Synonyms [1114]
8-PPD, N-Phenyl-N'-(2-

octyl)-1,4-phenylenediamine

JQTYAZKTBXWQOM-
InChl Key [1][4]
UHFFFAOYSA-N

CC(CCCCCC)NC1=CC=C(NC
SMILES [1]
2=CC=CC=C2)C=C1

Physicochemical Properties

The physicochemical properties of 4-(2-Octylamino)diphenylamine are critical for its
application, formulation, and handling. These properties have been determined through various
analytical methods and predictive modeling.
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Property Value Citation

Red to dark blue to black, clear
Appearance o [2]
to cloudy liquid

Boiling Point 443.3 £ 28.0 °C (Predicted) [2]
Density 1.00 g/cm3 [2]
Refractive Index 1.5830 to 1.5870 [2]
pKa 6.70 £ 0.50 (Predicted) [2]

- Stable for = 4 years under
Stability ] N [1]
appropriate storage conditions

Store at room temperature in a
Storage dark place under an inert [2]

atmosphere; Air sensitive

DMSO: Sparingly soluble (1-10
Solubility mg/mL)Ethanol: Soluble (=10 [1][2]
mg/mL)

Applications and Biological Activity

4-(2-Octylamino)diphenylamine is primarily recognized for its function as a potent aromatic
amine antioxidant.[1][2]

 Industrial Use: It is commonly incorporated as an additive in rubber formulations to prevent
oxidative degradation, thereby enhancing the material's durability and lifespan.[1][2]

o Toxicology: The compound has demonstrated toxicity towards the bacterium Vibrio fischeri,
with a reported EC50 of 0.68 mg/mL.[1][2] In animal models, it has been shown to induce
skin sensitization and contact dermatitis, highlighting the need for careful handling.[1][2]

The antioxidant effect of the broader diphenylamine class of molecules lies in the reactivity of
the secondary amine function.[6][7] This group can donate a hydrogen atom to neutralize
damaging free radicals, a mechanism that is fundamental to its protective action in materials.[8]

[9]
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Antioxidant Mechanism of Diphenylamine (DPAH)

Diphenylamine (DPAH) Peroxyl Radical (ROOs»)

He donation accepts He

Stable DPA Radical (DPAe") Hydroperoxide (ROOH)

Interrupts

—— —_———
- - -o

~ -
~—~a -
——— _————

Click to download full resolution via product page
Caption: Free radical scavenging by diphenylamine antioxidants.

Experimental Protocols

While specific proprietary synthesis methods may vary, a general and well-established
approach for synthesizing alkylated diphenylamines involves a nucleophilic aromatic
substitution followed by reductive amination. The following protocol is a representative,
generalized procedure.

Protocol: Generalized Synthesis of 4-(2-Octylamino)diphenylamine
o Step 1: Synthesis of 4-Aminodiphenylamine (4-ADPA).

o A common route involves the reaction of aniline and nitrobenzene in the presence of a
strong base (e.g., tetramethylammonium hydroxide) to form 4-nitrodiphenylamine.[10]

o The reaction is typically conducted at temperatures ranging from 40°C to 80°C.[10]

o The resulting 4-nitrodiphenylamine intermediate is then reduced to 4-ADPA, often using
catalytic hydrogenation (e.g., with a platinum or palladium catalyst) or other reducing
agents.[10]
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e Step 2: Reductive Amination.

o 4-Aminodiphenylamine (4-ADPA) is reacted with 2-octanone in the presence of a reducing
agent.

o A common laboratory-scale reducing agent for this transformation is sodium
triacetoxyborohydride or sodium cyanoborohydride.

o The reaction is typically carried out in a suitable solvent, such as dichloromethane (DCM)
or 1,2-dichloroethane (DCE), often with the addition of acetic acid to facilitate imine
formation.

o The mixture is stirred at room temperature until the reaction is complete, as monitored by
an appropriate technique (e.g., Thin Layer Chromatography or LC-MS).

o Step 3: Workup and Purification.

o Upon completion, the reaction is quenched by the addition of an agueous solution, such
as sodium bicarbonate.

o The organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g.,
sodium sulfate or magnesium sulfate).

o The solvent is removed under reduced pressure to yield the crude product.

o Purification is achieved via column chromatography on silica gel, using a gradient of ethyl
acetate in hexanes or a similar solvent system to isolate the final product, 4-(2-
Octylamino)diphenylamine.

o Step 4: Characterization.

o The structure and purity of the final compound are confirmed using analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Gas Chromatography (GC).
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Generalized Synthesis and Purification Workflow
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Caption: Workflow for synthesis, purification, and analysis.

Safety and Handling

Based on available safety data, 4-(2-Octylamino)diphenylamine is classified as hazardous.

e Hazard Statements: H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if
inhaled.

e Precautionary Statements: Users should avoid breathing vapors (P261), wash skin
thoroughly after handling (P264), and use appropriate personal protective equipment. In
case of skin contact (P302), wash with plenty of water. If inhaled (P304), move the person to
fresh air. Medical attention should be sought if symptoms persist.

Conclusion

4-(2-Octylamino)diphenylamine is a well-characterized aromatic amine with significant utility
as an antioxidant, particularly in the rubber industry. Its physicochemical properties, including
its liquid state and solubility profile, are well-documented. While its antioxidant mechanism is a
key feature for its industrial application, its toxicological profile necessitates stringent safety
protocols during handling and use. The generalized synthesis protocol provided herein offers a
viable route for its laboratory-scale preparation for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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